Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol†
RSC Advances Pub Date: 2017-06-26 DOI: 10.1039/C7RA05993K
Abstract
Thiazolines and thiazoles are an integral part of numerous natural products, a number of drugs, and many useful molecules such as ligands for metal catalysis. We report the first common synthetic protocol for the synthesis of thiazoles and thiazolines. Novel molecules are efficiently synthesized by using readily available and inexpensive substrates. The reaction conditions are mild and pure products are obtained without work-up and column purification.
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